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molecular formula C8H8IN3 B1356999 4-Iodo-1-methyl-1H-indazol-3-amine CAS No. 796967-84-5

4-Iodo-1-methyl-1H-indazol-3-amine

Cat. No. B1356999
M. Wt: 273.07 g/mol
InChI Key: DYHNOSXMWMDZRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07598397B2

Procedure details

To a 330 mL pressure vessel equipped with a magnetic stir bar was added 2-fluoro-6-iodobenzonitrile (4.5 g, 18.2 mmol), N,N-dimethylacetamide (45 mL), and methylhydrazine (1.2 mL 23.7 mmol). The vessel was flushed with N2 gas, sealed and heated at 87° C. overnight and at 120° C. for 5 h. The reaction mixture was cooled, diluted with EtOAc (300 mL, and washed with water. The aqueous layer was extracted and the combined EtOAc extracts were washed with water (3×150 mL), brine, dried (Na2SO4), filtered and concentrated to a brown solid. The solid was triturated with EtOAc/hexanes (1:1, 10 mL), filtered, washed with EtOAc/hexanes (1:1) and dried to give 4.04 g (81%) of I-216 as a beige solid. 1H NMR (400 MHz, DMSO-d6)
Quantity
4.5 g
Type
reactant
Reaction Step One
Name
methylhydrazine
Quantity
1.2 mL
Type
reactant
Reaction Step One
Quantity
45 mL
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:9]=[CH:8][CH:7]=[C:6]([I:10])[C:3]=1[C:4]#[N:5].[CH3:11][NH:12]N.C[N:15](C)C(=O)C>>[I:10][C:6]1[CH:7]=[CH:8][CH:9]=[C:2]2[C:3]=1[C:4]([NH2:15])=[N:5][N:12]2[CH3:11]

Inputs

Step One
Name
Quantity
4.5 g
Type
reactant
Smiles
FC1=C(C#N)C(=CC=C1)I
Name
methylhydrazine
Quantity
1.2 mL
Type
reactant
Smiles
CNN
Name
Quantity
45 mL
Type
reactant
Smiles
CN(C(C)=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To a 330 mL pressure vessel equipped with a magnetic stir bar
CUSTOM
Type
CUSTOM
Details
The vessel was flushed with N2 gas
CUSTOM
Type
CUSTOM
Details
sealed
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled
ADDITION
Type
ADDITION
Details
diluted with EtOAc (300 mL
WASH
Type
WASH
Details
washed with water
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted
WASH
Type
WASH
Details
the combined EtOAc extracts were washed with water (3×150 mL), brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to a brown solid
CUSTOM
Type
CUSTOM
Details
The solid was triturated with EtOAc/hexanes (1:1, 10 mL)
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
washed with EtOAc/hexanes (1:1)
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
to give 4.04 g (81%) of I-216 as a beige solid

Outcomes

Product
Name
Type
Smiles
IC1=C2C(=NN(C2=CC=C1)C)N

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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